Cas no 91076-96-9 (ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate)

ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate structure
91076-96-9 structure
Product Name:ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
CAS No:91076-96-9
MF:C13H12BrNO2S
MW:326.208881378174
MDL:MFCD03980969
CID:811173
PubChem ID:2363668
Update Time:2025-04-19

ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-amino-5-(4-bromophenyl)-, ethyl ester
    • 3-Amino-5-(4-bromo-phenyl)-thiophene-2-carboxylic acid ethyl ester
    • ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
    • MFCD03980969
    • HMS2431L15
    • MLS000565034
    • SMR000152337
    • 91076-96-9
    • FT-0726128
    • EN300-05020
    • cid_2363668
    • Z56910406
    • J-511631
    • AKOS000122564
    • BDBM78102
    • CHEMBL1520582
    • ETHYL 3-AMINO-5-(4-BROMOPHENYL)-2-THIOPHENECARBOXYLATE
    • 3-amino-5-(4-bromophenyl)thiophene-2-carboxylic acid ethyl ester
    • 3-amino-5-(4-bromophenyl)-2-thiophenecarboxylic acid ethyl ester
    • DTXSID30368261
    • ethyl 3-azanyl-5-(4-bromophenyl)thiophene-2-carboxylate
    • ethyl3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
    • G36838
    • MDL: MFCD03980969
    • Inchi: 1S/C13H12BrNO2S/c1-2-17-13(16)12-10(15)7-11(18-12)8-3-5-9(14)6-4-8/h3-7H,2,15H2,1H3
    • InChI Key: JKLWLDQXFCTDSF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CC(=C(C(=O)OCC)S1)N

Computed Properties

  • Exact Mass: 324.977212
  • Monoisotopic Mass: 324.977212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.502
  • Boiling Point: 490.7°Cat760mmHg
  • Flash Point: 250.6°C
  • Refractive Index: 1.633

ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB201252-500 mg
Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate; .
91076-96-9
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€39.30 2023-05-07
Chemenu
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Enamine
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$42.0 2023-10-28
Enamine
EN300-05020-0.1g
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
91076-96-9 97%
0.1g
$66.0 2023-10-28
Enamine
EN300-05020-0.25g
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$92.0 2023-10-28
Enamine
EN300-05020-0.5g
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Enamine
EN300-05020-1.0g
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
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$256.0 2023-07-01
Enamine
EN300-05020-2.5g
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
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Enamine
EN300-05020-5.0g
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Enamine
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